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Compound of Interest

Compound Name: 2-Hydroxy Ibuprofen-d6

Cat. No.: B1141078 Get Quote

An in-depth analysis of 2-Hydroxy Ibuprofen-d6, a deuterated metabolite of Ibuprofen, is

crucial for its application as an internal standard in metabolic research and pharmacokinetic

studies.[1][2] This technical guide provides a comprehensive overview of the data typically

found on a Certificate of Analysis for this compound, including its physicochemical properties,

and details the experimental methodologies used for its characterization.

Physicochemical and Analytical Data
The Certificate of Analysis for 2-Hydroxy Ibuprofen-d6 provides critical data for researchers.

The following table summarizes the key quantitative and qualitative information for this stable

isotope-labeled compound.
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Property Value

Chemical Name
2-{4-[2-hydroxy-2-(²H₃)methyl(3,3,3-

²H₃)propyl]phenyl}propanoic acid[3]

Synonyms
(±)-2-Hydroxy Ibuprofen-d6, Hydroxyibuprofen-

d6, Ibuprofen OH-d6[1][2][4]

CAS Number 1217055-71-4[1][2][3][4][5][6]

Molecular Formula C₁₃H₁₂D₆O₃[2][6]

Molecular Weight 228.32 g/mol [2][3][6]

Purity ≥98%[3][4]

Appearance Solid Powder[3]

Storage Conditions
Recommended storage at +4°C or as specified

on the Certificate of Analysis.[3][6]

Experimental Protocols
The characterization and quantification of 2-Hydroxy Ibuprofen-d6 rely on several key

analytical techniques. These methods ensure the identity, purity, and stability of the compound.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
LC-MS/MS is a highly sensitive and specific method for the quantification of 2-Hydroxy
Ibuprofen-d6 and its unlabeled counterpart in biological matrices.[7]

Chromatographic Separation:

Column: A C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm) is typically used for

separation.[7] A chiral column, such as Chiralpak AS-H (150 × 4.6 mm, 5 μm particle size),

can be employed for the resolution of stereoisomers.[8]

Mobile Phase: A common mobile phase consists of a gradient of 0.1% formic acid in water

(A) and acetonitrile (B).[7] For chiral separations, a mobile phase like hexane-isopropanol-
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trifluoroacetic acid may be used.[8]

Flow Rate: A typical flow rate is around 1.2 mL/min.[8]

Mass Spectrometry Detection:

Ionization Mode: Electrospray Ionization (ESI) in negative or positive mode is commonly

used.[7]

Scan Type: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and

sensitivity, monitoring specific precursor-to-product ion transitions.[7] For 2-Hydroxy

Ibuprofen, a potential transition to monitor would be m/z 221.1 → 177.1.[7]

Sample Preparation:

A liquid-liquid extraction with a solvent mixture like hexane-ethyl acetate (1:1, v/v) or

protein precipitation with acetonitrile is a common first step for biological samples.[7][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural confirmation of 2-Hydroxy Ibuprofen-
d6, verifying the position of the deuterium labels. While specific spectra for the d6 variant are

not readily available, the principles of analysis are based on the spectra of unlabeled Ibuprofen

and its derivatives.[9][10][11]

¹H NMR: This technique is used to identify the hydrogen atoms in the molecule. In the d6

isotopologue, the signals corresponding to the two methyl groups on the isobutyl side chain

would be absent, confirming the deuterium labeling.

¹³C NMR: This provides information about the carbon skeleton of the molecule. The carbon

signals where deuterium is attached will show characteristic splitting patterns and reduced

intensity.

2D NMR (e.g., COSY, HSQC, HMBC): These experiments help to establish the connectivity

between different atoms in the molecule, providing unambiguous structural assignment.[9]

[11]
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Visualizations
The following diagrams illustrate the workflow for a certificate of analysis and the metabolic

pathway of Ibuprofen.
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Caption: A workflow diagram illustrating the key stages in generating a Certificate of Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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